Cas no 58864-81-6 (α-Tocotrienol)

• Product Name: α-Tocotrienol
• CAS No: 58864-81-6
• Molecular Formula: C₂₉H₄₄O₂
• Molecular Weight: 424.65846
• MDL: MFCD11045308
• CID: 1057908
• PubChem ID: 329748367

α-Tocotrienol Properties

Names and Identifiers

• D-alpha-Tocotrienol
• D-α-Tocotrienol
• TOCOTRIENOL, D-ALPHA-(P)
• TOCOTRIENOL, D-ALPHA-(P) PrintBack
• α-Tocotrienol
• (R)-α-Tocotrienol
• (2R)-3,4-Dihydro-2,5,7,8-tetramethyl-2-[(3E,7E)-4,8,12-trimethyl-3,7,11-tridecatrien-1-yl]-2H-1-benzopyran-6-ol
• (2R,3'E,7'E)-alpha-Tocotrienol

• MDL： MFCD11045308
• InChIKey： RZFHLOLGZPDCHJ-XZXLULOTSA-N
• Inchi： InChI=1S/C29H44O2/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8)19-17-26-25(7)27(30)23(5)24(6)28(26)31-29/h12,14,16,30H,9-11,13,15,17-19H2,1-8H3/b21-14+,22-16+/t29-/m1/s1
• SMILES： CC(=CCC/C(=C/CC/C(=C/CC[C@]1(C)CCC2=C(C)C(=C(C)C(=C2O1)C)O)/C)/C)C

Computed Properties

• Exact Mass: 424.33400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Monoisotopic Mass: 424.334130642 g/mol
• Heavy Atom Count: 31
• Complexity: 654
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.3
• Topological Polar Surface Area: 29.5Ų
• Molecular Weight: 424.7

Experimental Properties

• LogP: 8.60050
• PSA: 29.46000
• Melting Point: 30-31 ºC
• Solubility: Insuluble (6.8E-5 g/L) (25 ºC),
• Density: 0.960±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tocotrienols